Cas no 2035036-26-9 ((2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(furan-2-yl)prop-2-enamide
• CAS No: 2035036-26-9
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5337574
• Update Time: 2025-10-21

(2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(furan-2-yl)acrylamide
• (E)-N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]-3-(furan-2-yl)prop-2-enamide
• (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C18H19N3O2S/c1-13-11-14(2)21(20-13)16(17-6-4-10-24-17)12-19-18(22)8-7-15-5-3-9-23-15/h3-11,16H,12H2,1-2H3,(H,19,22)/b8-7+
• InChI Key： BCFWHFYELBWZHK-BQYQJAHWSA-N
• SMILES： S1C=CC=C1C(CNC(/C=C/C1=CC=CO1)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 460
• XLogP3: 2.9
• Topological Polar Surface Area: 88.3

Additional information on (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(furan-2-yl)prop-2-enamide

Research Brief on (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(furan-2-yl)prop-2-enamide (CAS: 2035036-26-9)

The compound (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(furan-2-yl)prop-2-enamide (CAS: 2035036-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involving inflammation and oncology targets. The presence of heterocyclic moieties such as pyrazole, thiophene, and furan in its structure suggests a high degree of bioactivity, which has been confirmed through in vitro and in vivo assays. Researchers have employed advanced techniques like X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional conformation, which is critical for understanding its interaction with biological targets.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Preliminary data indicate that it exhibits selective inhibition against specific kinases involved in cancer progression, with IC50 values in the nanomolar range. This selectivity is attributed to the compound's ability to form hydrogen bonds and hydrophobic interactions within the kinase active site, as demonstrated by molecular docking studies.

In addition to its kinase inhibitory activity, recent investigations have explored its anti-inflammatory properties. The compound has shown efficacy in reducing pro-inflammatory cytokine production in macrophage models, suggesting potential applications in treating chronic inflammatory diseases. Mechanistic studies reveal that it interferes with the NF-κB signaling pathway, a key regulator of inflammation.

The synthesis of (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(furan-2-yl)prop-2-enamide has been optimized to improve yield and purity. Recent publications describe a multi-step synthetic route that involves palladium-catalyzed cross-coupling reactions and amide bond formation. These advancements have facilitated the production of gram-scale quantities for further preclinical evaluation.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations. Additionally, comprehensive toxicity profiling is underway to assess its safety profile.

In conclusion, (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl-3-(furan-2-yl)prop-2-enamide represents a compelling candidate for further drug development. Its dual activity as a kinase inhibitor and anti-inflammatory agent positions it as a potential multi-target therapeutic. Future research directions include structure-activity relationship studies to optimize its pharmacological properties and translational studies to evaluate its efficacy in disease models.